Methyl 3-((4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl)methyl)benzoate

• IUPAC Name: methyl 3-[[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]methyl]benzoate
• InChI: InChI=1S/C23H25N3O4/c1-30-22(28)18-7-5-6-17(14-18)15-24-12-10-19(11-13-24)25-16-21(27)26(23(25)29)20-8-3-2-4-9-20/h2-9,14,19H,10-13,15-16H2,1H3
• InChI Key: DEHHLGOSSCOSIW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1)CN2CCC(CC2)N3CC(=O)N(C3=O)C4=CC=CC=C4
• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of “Methyl 3-((4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl)methyl)benzoate” has been characterized by various analytical techniques such as FTIR, 1 H-NMR, 13 C-NMR, and HRMS spectral analysis.

Mechanism of Action

Methyl 3-((4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl)methyl)benzoate acts primarily as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. It also has some affinity for the sigma receptor and the serotonin transporter. The exact mechanism of action of this compound is not fully understood, but it is thought to involve the activation of the mesolimbic reward pathway, which is involved in the development of addiction and other mental health disorders.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature, as well as feelings of euphoria, increased energy, and decreased appetite. It can also cause a range of adverse effects, including anxiety, paranoia, hallucinations, and psychosis. Long-term use of this compound can lead to addiction, cognitive impairment, and other mental health problems.

Advantages and Limitations for Lab Experiments

Methyl 3-((4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl)methyl)benzoate has several advantages as a research tool, including its high potency, rapid onset of action, and ability to induce a range of biochemical and physiological effects. However, it also has several limitations, including its potential for abuse and addiction, its adverse health effects, and its legal status as a controlled substance in many countries.

Future Directions

There are several potential future directions for research on Methyl 3-((4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl)methyl)benzoate and other synthetic cathinones. One area of focus is the development of new treatments for addiction and other mental health disorders that target the mesolimbic reward pathway. Another area of interest is the development of new analytical methods for the detection and quantification of synthetic cathinones in biological samples. Finally, there is a need for further research into the long-term health effects of synthetic cathinones, including their potential to cause cancer and other chronic diseases.

Synthesis Methods

Methyl 3-((4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl)methyl)benzoate is typically synthesized using a multi-step process that involves the reaction of various chemical precursors. The most common method involves the reaction of 3,4-methylenedioxyphenyl-2-propanone (MDP2P) with methylamine and para-toluenesulfonic acid (p-TSA) in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through a series of chromatography and recrystallization steps to yield pure this compound.

Scientific Research Applications

Methyl 3-((4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl)methyl)benzoate has been widely used in scientific research to study the mechanisms of action of psychoactive drugs and to develop new treatments for addiction and other mental health disorders. In particular, this compound has been used to study the effects of stimulants on the central nervous system and to investigate the role of dopamine and other neurotransmitters in drug addiction. It has also been used in preclinical studies to evaluate the safety and efficacy of potential new treatments for addiction and other mental health disorders.